2-Iodo-6-methoxypyrazine

• IUPAC Name: 2-iodo-6-methoxypyrazine
• InChI: InChI=1S/C5H5IN2O/c1-9-5-3-7-2-4(6)8-5/h2-3H,1H3
• InChI Key: NSZWVUZALRZRLQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=CC(=N1)I
• Molecular Formula: C5H5IN2O
• DSSTOX Substance ID: DTXSID60437555
• Molecular Weight: 236.01 g/mol
• CAS RN: 58139-03-0

Description

2-Iodo-6-methoxypyrazine is a heterocyclic, aromatic compound with the molecular formula C5H5IN2O. It has a molecular weight of 236.01.

Molecular Structure Analysis

The molecular structure of 2-Iodo-6-methoxypyrazine consists of a pyrazine ring, which is a six-membered ring with two nitrogen atoms, substituted at the 2-position with an iodine atom and at the 6-position with a methoxy group.

Physical And Chemical Properties Analysis

2-Iodo-6-methoxypyrazine is a solid substance. It has a molecular weight of 236.01 and a monoisotopic mass of 235.944641 Da.

Scientific Research Applications

Biochemistry

Possible use in probing biochemical pathways or as an inhibitor in enzymatic reactions due to its potential reactivity with biological molecules.

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Mechanism of Action

The mechanism of action of 2-Iodo-6-methoxypyrazine is not currently known as it is not associated with any biological activities.

Safety and Hazards

2-Iodo-6-methoxypyrazine is classified as having acute oral toxicity (Category 4), causing skin irritation (Category 2), serious eye damage (Category 1), and may cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3). Precautionary measures include wearing eye and face protection, and seeking medical attention if swallowed, in contact with skin, or if in eyes.

Synthesis routes and methods I

Procedure details

2,6-Diiodopyrazine (6.06 g. 18.2 mmol) was added to a solution of sodium (0.42 g, 18.2 mmol) in methanol (45 ml) and heated under reflux for 3.5 h. Water (150 ml) was added and extracted With ether (3×150 ml). The combined extracts were dried (Na2SO4) and the residue remaining after removal of the solvent was chromatographed through silica gel eluting with ether/petroleum ether (50:50) to give 2-methoxy-6-iodopyrazine (4.17 g); δ (360 MHz, CDCl3) 3.95(3H,s,OMe); 8.18(1H,s,pyrazine-H); 8.45(1H,s,pyrazine-H).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

2,6-Diiodopyrazine (5.0 g, 15 mmol) was added to a solution of sodium methoxide in methanol (prepared from sodium (0.35 g, 15 mmol) and methanol (40 ml)) and the mixture was heated at reflux temperature for 1 hour. After cooling, the solution was diluted with water (200 ml) and extracted with diethylether (3×100 ml). The combined extracts were washed with water, dried over magnesium sulphate and concentrated under reduced pressure to give the product as a white solid (3.5 g, 100%) m. pt. 35.7-37.2